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Compound of Interest

Ethyl 3,4-Dihydroxybenzoate-
Compound Name:

13C3
CAS No.: 1330195-40-8
Cat. No.: B589632

Get Quote

Executive Directive: Stable Isotope Classification

CRITICAL OPERATIONAL NOTE: Ethyl 3,4-Dihydroxybenzoate-13C3 is a STABLE isotope
compound. It is NOT radioactive.[1] Do not dispose of this material in radioactive waste
streams (e.g., with

Cor

H). Doing so triggers unnecessary regulatory burdens, increases disposal costs, and
complicates waste stream verification.

Treat this substance as Hazardous Chemical Waste subject to standard GHS and RCRA
guidelines.

Chemical & Hazard Profile

Before initiating disposal, you must characterize the waste stream.[1][2][3] Ethyl 3,4-
Dihydroxybenzoate (also known as Ethyl Protocatechuate) is a phenolic ester often used as a
prolyl hydroxylase inhibitor or antioxidant tracer.
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Operational Implication

CAS No.

3943-89-3 (Unlabeled parent)

Use parent CAS for waste
manifesting if specific isotope
CAS is unrecognized by EHS
software.[4]

Molecular Weight

~185.19 g/mol (13C3 labeled)

Heavier than unlabeled parent
(182.17 g/mol).

Solubility

DMSO, Ethanol, Methanol

Insoluble in water. Do not
attempt to flush down sink

drains.

Appearance

Pale yellow/beige powder

Visually distinct; easily

segregatable.

Acidity (pKa)

~8.2 (Phenolic OH)

Weakly acidic; compatible with
standard organic waste

streams.

GHS Hazard Classification

While not acutely toxic, the compound is a bioactive irritant.

Signal Word: WARNING

H315: Causes skin irritation.[5][6][7]

H319: Causes serious eye irritation.[5][7][8]

H335: May cause respiratory irritation.[5][7]

Pre-Disposal Decision Logic

Effective disposal relies on segregating the compound based on its physical state and the

solvents present.
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Waste Stream Decision Tree

The following logic gate ensures compliance with EPA (RCRA) and local EHS regulations.

Waste Generation:
Ethyl 3,4-Dihydroxybenzoate-13C3

Physical State?

Powder/Residue

Liquid Waste Stream

Solid Waste Stream

Contains Halogens \Flammable/Polar Trace Organic

alogenated Orga aste 0 alogenated Orga aste Aqueous Mixture
e.g., D orofo e.g eO OH, DMSO (>95% Water)

Due to Insolubility

Approvedad

Click to download full resolution via product page

Figure 1: Decision logic for segregating Ethyl 3,4-Dihydroxybenzoate-13C3 waste streams
based on physical state and solvent compatibility.
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Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound)

Scenario: Expired stock powder or spill cleanup material. Regulatory Status: Non-RCRA Listed
(unless mixed with listed solvents), but regulated as "Chemical Waste" due to GHS Irritant
status.

o Containment: Transfer the solid material into a clear, sealable polyethylene bag or a wide-
mouth high-density polyethylene (HDPE) jar.

o Labeling: Apply a hazardous waste label.
o Chemical Name: Ethyl 3,4-Dihydroxybenzoate-13C3.
o Hazards: Irritant.[5][6]
o Constituents: 100%.[9]

e Secondary Containment: Place the sealed container into the laboratory's designated "Solid
Organic Waste" drum.

e Destruction: The end-fate must be incineration. Do not landfill.

Protocol B: Liquid Waste (Stock Solutions & HPLC
Effluent)

Scenario: Compound dissolved in DMSO, Methanol, or Acetonitrile.
e Segregation:

o Non-Halogenated: If dissolved in Methanol, Ethanol, DMSO, or Acetone, dispose of in the
"Flammable/Non-Halogenated" waste carboy.

o Halogenated: If dissolved in Dichloromethane (DCM) or Chloroform, dispose of in the
"Halogenated" waste carboy.

o Compatibility Check:
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o Ensure the waste container does not contain strong oxidizers (e.g., Nitric Acid, Peroxides).
Phenolic compounds like Ethyl 3,4-Dihydroxybenzoate can undergo exothermic oxidation
reactions.

e HPLC Effluent:

o If the compound is in an aqueous mobile phase (Water/Acetonitrile), it is insoluble in pure
water and may precipitate if the organic ratio drops. Collect the entire stream as "Organic
Solvent Waste" to prevent clogging facility drains or precipitating solids in aqueous waste
tanks.

Protocol C: Empty Containers (The "Triple Rinse" Rule)

Scenario: Disposal of the high-value vial after use. Objective: Render the container "RCRA
Empty" to declassify it as hazardous waste.

e Solvent Selection: Select a solvent in which the compound is highly soluble (Ethanol or
Methanol are recommended).

e Rinse 1: Add solvent (approx. 10% of vial volume), cap, and vortex for 10 seconds. Decant
rinsate into the Liquid Waste stream.

e Rinse 2 & 3: Repeat step 2 two more times.
 Final Disposal:

o Deface the label.

o Allow the solvent to evaporate in a fume hood.

o Dispose of the dry glass vial in the "Laboratory Glass/Sharps" container (or recycle if your
facility permits washed glass).

Emergency Procedures (Spills)

o PPE: Nitrile gloves, safety glasses, and lab coat. Respiratory protection (N95) recommended
if dust is generated.
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¢ Dry Spill: Do not sweep dry dust (risk of inhalation). Dampen with a paper towel soaked in
ethanol, then wipe up. Place used towels in Solid Waste.

* Wet Spill: Absorb with vermiculite or chem-pads. Clean surface with ethanol to remove sticky
phenolic residue.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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3-4-dihydroxybenzoate-13c3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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